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Compound of Interest

Compound Name:
N-(6-amino-2-pyridinyl)-2,2-

dimethylpropanamide

Cat. No.: B111670 Get Quote

InChIKey: ZEQSQAMGUMPKIB-UHFFFAOYSA-N

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide (CAS: 132784-74-8), a key heterocyclic building block in

medicinal chemistry. Due to the absence of publicly available data on the specific biological

activity of this compound, this document focuses on its physicochemical properties, synthesis,

chemical reactivity, and potential applications as a synthetic intermediate in drug discovery. The

2-aminopyridine scaffold is a well-established privileged structure, frequently incorporated into

potent kinase inhibitors and other therapeutic agents. This guide will detail a representative

synthetic protocol for the compound, illustrate its key chemical transformations, and present a

hypothetical signaling pathway commonly targeted by molecules derived from this structural

class.

Core Compound Properties
N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide, also known as N-(6-aminopyridin-2-

yl)pivalamide, is a solid organic compound classified as a heterocyclic building block. Its

structure features a 2,6-diaminopyridine core where one of the amino groups is acylated with a

pivaloyl (2,2-dimethylpropanoyl) group. This mono-acylation leaves a free primary amine at the

6-position, which serves as a key reactive handle for further synthetic modifications.
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Property Value Reference(s)

CAS Number 132784-74-8

InChIKey
ZEQSQAMGUMPKIB-

UHFFFAOYSA-N

Molecular Formula C₁₀H₁₅N₃O

Molecular Weight 193.25 g/mol

Physical Form Solid

IUPAC Name N-(6-amino-2-pyridinyl)-2,2-

To cite this document: BenchChem. [Technical Guide: N-(6-amino-2-pyridinyl)-2,2-
dimethylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111670#inchi-key-for-n-6-amino-2-pyridinyl-2-2-
dimethylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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